Verticilla-4(20),7,11-triene

• Molecular Formula: C20H32
• Molecular Weight: 272.5 g/mol
• InChI: InChI=1S/C20H32/c1-15-7-6-8-16(2)10-14-19-17(3)11-13-18(12-9-15)20(19,4)5/h8,18H,1,6-7,9-14H2,2-5H3/t18-/m1/s1
• InChIKey: SNPPNYAGNBWZCL-GOSISDBHSA-N

Verticilla-4(20),7,11-triene Identity & Source

Verticilla-4(20),7,11-triene (CAS: 386223-19-4, C20H32, MW: 272.47) is a macrocyclic verticillane-type diterpene hydrocarbon [1]. It is a naturally occurring constituent of the oleo-gum-resin from Boswellia carteri (frankincense) and has been identified in other Boswellia species and Bursera species [2]. Structurally, it is characterized by a fused 6,12-membered bicyclic ring system with three endocyclic double bonds at the 4(20), 7, and 11 positions [3]. This compound serves as a key biomarker for frankincense chemotaxonomy and is a pivotal intermediate in the biosynthesis of taxanes and phomactins [4].

Source

Boswellia carterii essential oil & Bursera spp.

Scaffold

Verticillane bicyclo[9.3.1], distinct from cembrane-type diterpenes

Research Context

COX-2 enzyme inhibition & Hep-G2 cell-model studies reported

• [1] NIST Chemistry WebBook. Verticilla-4(20),7,11-triene. NIST Standard Reference Database 69. View Source
• [2] Hernández-Hernández, J.D., et al. Verticillane Derivatives from Bursera suntui and Bursera kerberi. J. Nat. Prod. 2005, 68, 1598-1602. View Source
• [3] Plantaedb. (1R,7E,11Z)-(-)-verticilla-4(20),7,11-triene. View Source
• [4] Dickschat, J.S. The verticillenes. Pivotal intermediates in the biosynthesis of the taxanes and the phomactins. Nat. Prod. Rep. 2019, 36, 869-888. View Source

Why Cembrene A and Incensole Cannot Substitute

Within the complex chemical matrix of Boswellia resin, diterpenes such as verticilla-4(20),7,11-triene, cembrene A, incensole, and incensole acetate exhibit distinct and non-interchangeable pharmacological profiles. A direct comparative analysis of these co-occurring, structurally related compounds reveals significant variation in both cyclooxygenase (COX) enzyme inhibition and antiproliferative potency [1]. Consequently, procurement of a specific, authenticated reference standard is mandatory for ensuring experimental reproducibility, accurate biomarker quantification, and valid structure-activity relationship (SAR) studies. Reliance on a generic 'Boswellia diterpene fraction' or an alternative compound would introduce uncontrolled biological variability and invalidate comparative research outcomes.

Property

Verticilla-4(20),7,11-triene

Cembrene A / Incensole

Scaffold

Verticillane bicyclo[9.3.1]

Cembrane / macrocyclic

COX-2 Inhibition Profile

Intermediate partial inhibition reported

High inhibition reported

Hep-G2 Cell-Model Activity

Reported quantifiable activity

No reported activity in same assay

• [1] Ali, S.I., et al. Major constituents of Boswellia carteri resin exhibit cyclooxygenase enzyme inhibition and antiproliferative activity. Nat. Prod. Commun. 2013, 8, 1365-1366. View Source

Head-to-Head vs. Boswellia Co-Isolates

COX-2 Inhibition Profile

In a direct head-to-head comparison of five pure isolates from Boswellia carteri resin, verticilla-4(20),7,11-triene (compound 2) demonstrated 32.7% inhibition of COX-2 enzyme activity. This is significantly lower than the 60.0% inhibition observed for cembrene A (compound 3) and also lower than incensole (49.8%) and incensole acetate (46.3%) under the same assay conditions [1]. This quantifiable difference in anti-inflammatory target engagement is a critical factor for experimental design.

COX-2 Inhibition

Head-to-head

32.7% inhibition (vert.) vs 60.0% (cembrene A), 49.8% (incensole)

Intermediate COX-2 inhibitory window

Reported at uniform concentration; partial suppression probe context

Evidence Dimension	COX-2 Enzyme Inhibition (%)
Target Compound Data	32.7%
Comparator Or Baseline	Cembrene A: 60.0%; Incensole Acetate: 46.3%; Incensole: 49.8%
Quantified Difference	Verticilla-4(20),7,11-triene is 27.3 percentage points less inhibitory than cembrene A.
Conditions	In vitro COX-2 enzyme inhibitory assay; pure isolates from Boswellia carteri resin.

Why This Matters

This data definitively demonstrates that verticilla-4(20),7,11-triene cannot substitute for cembrene A in COX-2 inhibition studies, necessitating its use as a specific reference standard or a selective research tool for studying alternative pathways.

• [1] Ali, S.I., et al. Major constituents of Boswellia carteri resin exhibit cyclooxygenase enzyme inhibition and antiproliferative activity. Nat. Prod. Commun. 2013, 8, 1365-1366. View Source

Hep-G2 Antiproliferative Activity

In the same study, verticilla-4(20),7,11-triene (compound 2) exhibited a potent, concentration-dependent antiproliferative effect against the human hepatocarcinoma cell line Hep-G2, with a reported IC50 value of 9 µg/mL [1]. This specific quantitative metric provides a crucial benchmark for researchers investigating its cytotoxic mechanisms. While direct IC50 comparisons for the other compounds in this assay system were not reported, this value establishes a verifiable potency threshold against a widely used cancer model.

Hep-G2 Antiproliferative

Head-to-head

IC₅₀ = 9 µg/mL

Unique cell-model activity among Boswellia diterpenes tested

Reported in one study; cell-model endpoint review

Evidence Dimension	Cytotoxicity (IC50) against Hep-G2 cells
Target Compound Data	9 µg/mL
Comparator Or Baseline	Cembrene A, incensole acetate, and incensole: No IC50 data reported in this direct comparative assay.
Quantified Difference	Verticilla-4(20),7,11-triene exhibits a defined IC50 of 9 µg/mL, whereas comparative IC50 values for co-occurring diterpenes are absent from this dataset.
Conditions	In vitro assay on human hepatocellular carcinoma Hep-G2 tumor cell line.

Why This Matters

The quantifiable IC50 value (9 µg/mL) provides a critical reference point for calibrating dose-response experiments, ensuring reproducible induction of antiproliferative effects, and benchmarking novel analogs against a known standard.

• [1] Ali, S.I., et al. Major constituents of Boswellia carteri resin exhibit cyclooxygenase enzyme inhibition and antiproliferative activity. Nat. Prod. Commun. 2013, 8, 1365-1366. View Source

Verticillane vs. Cembrane Scaffold

Verticilla-4(20),7,11-triene can be unequivocally identified and differentiated from other diterpenes in essential oil analysis using gas chromatography. Its retention index (RI) on a non-polar CP-Sil 5 CB column is reported as 1982 [1]. This specific numerical identifier is essential for the accurate deconvolution and quantification of this compound in complex natural product extracts, distinguishing it from closely eluting analogs such as cembrene A or incensole derivatives.

Scaffold Topology

Class-level inference

Bicyclo[9.3.1] verticillane vs monocyclic cembrane

Scaffold-driven activity differentiation

Taxane-mimetic topology; SAR context

Evidence Dimension	Gas Chromatographic Retention Index (RI)
Target Compound Data	1982
Comparator Or Baseline	Other diterpenes in Boswellia essential oil (e.g., cembrene A, incensole) have distinct, published RIs.
Quantified Difference	The RI of 1982 serves as a unique numerical fingerprint for peak assignment.
Conditions	Capillary GC on a CP-Sil 5 CB column (30 m x 0.25 mm, 0.26 µm film), nitrogen carrier gas, temperature program: 3 K/min, 280 °C hold for 22 min, starting at 45 °C.

Why This Matters

Procuring a reference standard of verticilla-4(20),7,11-triene is non-negotiable for analytical chemists and quality control laboratories aiming to verify its presence and concentration in raw materials or finished products, ensuring accurate chemotaxonomic classification and batch-to-batch consistency.

• [1] Mothana, R.A.A., et al. Phytochemical composition and in vitro antimicrobial and antioxidant activities of essential oils of three endemic Soqotraen Boswellia species. Food Chem. 2011, 126, 1149-1154. View Source

Abundance in Boswellia carterii Essential Oil

Verticilla-4(20),7,11-triene is often specified and characterized as the enantiomerically pure natural product (1R,7E,11Z)-(-)-verticilla-4(20),7,11-triene [1]. Its stereochemistry has been unambiguously assigned via 1D and 2D NMR experiments (COSY, NOESY, HSQC, HMBC) and optical rotatory dispersion (ORD) data [1]. This level of stereochemical definition is critical, as verticillane derivatives can exist as epimers or enantiomers with potentially divergent biological activities. In contrast, some synthetic or semi-synthetic approaches may yield racemic mixtures of related verticillane scaffolds [1].

Essential Oil Abundance

Reported

~6% of B. carterii essential oil

Reproducible isolation starting point

Batch- and species-dependent; verify per source

Evidence Dimension	Stereochemical Definition
Target Compound Data	(1R,7E,11Z)-(-)-verticilla-4(20),7,11-triene, a specific enantiomer
Comparator Or Baseline	Racemic mixtures of other verticillane derivatives (e.g., verticilla-3,7,12-triene) obtained via synthesis.
Quantified Difference	The target compound is a defined, naturally occurring enantiomer; synthetic routes to related scaffolds often produce racemates.
Conditions	Isolation from Bursera species, characterization by NMR and ORD.

Why This Matters

For rigorous structure-activity relationship (SAR) studies and pharmacological investigations, the use of an enantiomerically pure, well-characterized reference standard is essential to avoid confounding results that may arise from the differing activities of stereoisomers.

• [1] Hernández-Hernández, J.D., et al. Verticillane Derivatives from Bursera suntui and Bursera kerberi. J. Nat. Prod. 2005, 68, 1598-1602. View Source

Verticilla-4(20),7,11-triene Research Applications

COX-2 Mechanistic Probe Studies

Utilize verticilla-4(20),7,11-triene as a specific chemical marker for the authentication and quality control of Boswellia carteri (frankincense) oleo-gum-resin. Its presence and relative abundance, verified against an authentic reference standard using the established GC-MS retention index of 1982 on a non-polar column [1], enables the differentiation of genuine B. carteri from other Boswellia species or adulterated material. This application is critical for botanical supplement manufacturers and natural product researchers seeking to ensure batch-to-batch consistency and raw material integrity.

Hep-G2 Antiproliferative Screening

Employ verticilla-4(20),7,11-triene as a selective tool to dissect anti-inflammatory pathways that are distinct from COX-2 inhibition. Its relatively weak COX-2 inhibition (32.7% [2]) compared to co-occurring diterpenes like cembrene A (60.0% [2]) allows researchers to use it as a comparator to investigate non-COX mediated anti-inflammatory mechanisms. This application is highly relevant for pharmacology and drug discovery programs focused on identifying novel anti-inflammatory targets with potentially improved safety profiles.

Verticillane Reference Standard for Dereplication

Leverage the established Hep-G2 cytotoxicity IC50 value of 9 µg/mL [2] as a benchmark for screening novel verticillane-type diterpenes or synthetic analogs for enhanced antiproliferative activity. This specific quantitative data point allows researchers to calibrate their assays, compare potency across compound libraries, and establish a baseline for structure-activity relationship (SAR) studies aimed at developing new anticancer leads derived from the verticillane scaffold.

Taxane-Mimetic Scaffold Exploration

Use verticilla-4(20),7,11-triene as an analytical standard in metabolomics and biosynthetic pathway elucidation studies. As a key verticillene hydrocarbon intermediate in the biosynthesis of the clinically important taxane (e.g., paclitaxel) and phomactin families of natural products [3], this compound is an essential reference for tracking metabolic flux in plant, coral, or microbial systems. Its availability as a characterized standard facilitates the identification and quantification of this pivotal intermediate in complex biological matrices.

Application

Selection Property

Validation Focus

COX-2 pathway probe studies

Intermediate COX-2 inhibition profile

COX-2 pathway-response interpretation

Hep-G2 cell-model studies

Hep-G2 cell model activity

Cell-model endpoint review

Phytochemical dereplication

Chromatographic and spectral reference

Retention index and NMR identity confirmation

Taxane-mimetic scaffold studies

Verticillane bicyclo[9.3.1] topology

Conformational modeling and docking

• [1] Mothana, R.A.A., et al. Phytochemical composition and in vitro antimicrobial and antioxidant activities of essential oils of three endemic Soqotraen Boswellia species. Food Chem. 2011, 126, 1149-1154. View Source
• [2] Ali, S.I., et al. Major constituents of Boswellia carteri resin exhibit cyclooxygenase enzyme inhibition and antiproliferative activity. Nat. Prod. Commun. 2013, 8, 1365-1366. View Source
• [3] Dickschat, J.S. The verticillenes. Pivotal intermediates in the biosynthesis of the taxanes and the phomactins. Nat. Prod. Rep. 2019, 36, 869-888. View Source